Cas no 2580206-47-7 (2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid
• CAS No: 2580206-47-7
• MF: C₁₉H₁₅NO₄S
• MW: 353.39170384407
• CID: 5660693
• PubChem ID: 165890106
• Update Time: 2025-05-19

2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722474
• 2-{[(benzyloxy)carbonyl]amino}-5-phenylthiophene-3-carboxylic acid
• 2580206-47-7
• 2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid

• Inchi： 1S/C19H15NO4S/c21-18(22)15-11-16(14-9-5-2-6-10-14)25-17(15)20-19(23)24-12-13-7-3-1-4-8-13/h1-11H,12H2,(H,20,23)(H,21,22)
• InChI Key： DACBEHZEKHIDHK-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.07217913g/mol
• Monoisotopic Mass: 353.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid (CAS: 2580206-47-7)

The compound 2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid (CAS: 2580206-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the thiophene core and benzyloxycarbonylamino group, make it a versatile scaffold for the development of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent kinase inhibitors with promising anti-cancer properties.

In addition to its synthetic applications, this compound has also been investigated for its direct biological effects. Preliminary in vitro studies suggest that it exhibits moderate activity against certain inflammatory pathways, potentially making it a candidate for the development of anti-inflammatory agents. Researchers have also explored its potential as a modulator of protein-protein interactions, which are often challenging targets in drug discovery.

The pharmacokinetic properties of 2-{(benzyloxy)carbonylamino}-5-phenylthiophene-3-carboxylic acid have been a subject of recent investigation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported on its metabolic stability and permeability, providing valuable insights for further optimization. These findings are critical for advancing the compound into preclinical development stages.

Looking ahead, researchers are focusing on structural modifications of this scaffold to enhance its biological activity and drug-like properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts. The compound's versatility and the growing body of research surrounding it suggest that it will continue to be an important tool in medicinal chemistry and drug discovery in the coming years.